Cas no 2640954-67-0 (N-tert-butyl-1-(6-chloro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(6-chloro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide
• CAS No: 2640954-67-0
• MF: C₁₆H₂₀ClN₃OS
• MW: 337.86750125885
• CID: 5318485
• PubChem ID: 155800451
• Update Time: 2025-05-20

N-tert-butyl-1-(6-chloro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6752-7531
• N-tert-butyl-1-(6-chloro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide
• 2640954-67-0
• AKOS040724270
• 1-(6-Chloro-2-benzothiazolyl)-N-(1,1-dimethylethyl)-3-pyrrolidinecarboxamide

• Inchi： 1S/C16H20ClN3OS/c1-16(2,3)19-14(21)10-6-7-20(9-10)15-18-12-5-4-11(17)8-13(12)22-15/h4-5,8,10H,6-7,9H2,1-3H3,(H,19,21)
• InChI Key： NMSZARWMZMVYFJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=C(Cl)C=C3S2)CCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 337.1015611g/mol
• Monoisotopic Mass: 337.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.84±0.20(Predicted)

Additional information on N-tert-butyl-1-(6-chloro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide

Comprehensive Overview of N-tert-butyl-1-(6-chloro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide (CAS No. 2640954-67-0)

The compound N-tert-butyl-1-(6-chloro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide, with the CAS number 2640954-67-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzothiazole core and pyrrolidine carboxamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like N-tert-butyl-1-(6-chloro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide has surged, driven by advancements in drug discovery and material science. The 6-chloro-1,3-benzothiazole fragment is known for its electron-withdrawing properties, which can enhance the compound's stability and reactivity. Meanwhile, the tert-butyl group and pyrrolidine ring contribute to its lipophilicity, a critical factor in pharmacokinetics. These attributes align with current trends in small-molecule therapeutics, where researchers prioritize compounds with balanced solubility and membrane permeability.

One of the most searched questions in scientific forums is: "What are the synthetic routes for N-tert-butyl-1-(6-chloro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide?" The synthesis typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Recent publications highlight the use of Pd-catalyzed cross-coupling to introduce the chloro-substituted benzothiazole group efficiently. Such methodologies are pivotal for scaling up production while maintaining high purity, a key concern for industrial applications.

The compound's potential extends beyond pharmaceuticals. In agrochemistry, derivatives of benzothiazole and pyrrolidine are explored for their pesticidal activity. For instance, the chloro-substitution at the 6-position may enhance binding to pest-specific proteins, offering a sustainable alternative to traditional pesticides. This aligns with the growing emphasis on green chemistry and reduced environmental impact, topics frequently searched by professionals in the field.

Another trending topic is the computational modeling of N-tert-butyl-1-(6-chloro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide. Molecular docking studies predict its affinity for targets like kinase enzymes, which are implicated in diseases such as cancer and inflammation. These insights accelerate the hit-to-lead optimization process, reducing reliance on trial-and-error approaches. Researchers often search for QSAR (Quantitative Structure-Activity Relationship) data to refine such predictions, underscoring the compound's relevance in rational drug design.

Stability and storage conditions are also frequently queried. CAS 2640954-67-0 is typically stored under inert conditions to prevent degradation, given the sensitivity of the benzothiazole ring to oxidation. Analytical techniques like HPLC and NMR are employed to monitor purity, ensuring compliance with regulatory standards. This emphasis on quality control resonates with industries prioritizing Good Manufacturing Practices (GMP).

In summary, N-tert-butyl-1-(6-chloro-1,3-benzothiazol-2-yl)pyrrolidine-3-carboxamide represents a versatile compound with broad applicability. Its structural ingenuity and alignment with contemporary research trends—such as targeted therapy and sustainable agrochemicals—make it a subject of ongoing investigation. As scientific databases expand, so does the curiosity around its mechanistic pathways and derivative potential, solidifying its place in modern chemistry.